Cas no 321909-03-9 (2-ethyl-5-methoxyaniline)

• Product Name: 2-ethyl-5-methoxyaniline
• CAS No: 321909-03-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD20716649
• CID: 2102151
• PubChem ID: 21754511
• Update Time: 2025-05-24

2-ethyl-5-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-ETHYL-5-METHOXYBENZENAMINE
• 2-ethyl-5-methoxyaniline
• A1-45503
• SB75934
• 321909-03-9
• MFCD20716649
• G64633
• EN300-2915422
• SCHEMBL4852727
• DB-164368

• MDL： MFCD20716649
• Inchi： 1S/C9H13NO/c1-3-7-4-5-8(11-2)6-9(7)10/h4-6H,3,10H2,1-2H3
• InChI Key： OSNOZELCAUYPKY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)N)CC

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-ethyl-5-methoxyaniline

2-Ethyl-5-Methoxyaniline: A Comprehensive Overview

2-Ethyl-5-methoxyaniline, also known by its CAS number 321909-03-9, is a versatile organic compound with significant applications in various fields. This compound is an aromatic amine derivative, characterized by its ethyl and methoxy substituents on the benzene ring. The presence of these groups imparts unique chemical and physical properties, making it a valuable compound in both academic research and industrial applications.

The structure of 2-ethyl-5-methoxyaniline consists of a benzene ring with an amino group (-NH₂) at position 1, an ethyl group (-CH₂CH₃) at position 2, and a methoxy group (-OCH₃) at position 5. This substitution pattern not only influences the compound's reactivity but also plays a crucial role in its solubility and stability. Recent studies have highlighted the importance of such substitution patterns in determining the electronic properties of aromatic amines, which are critical in applications such as drug design and material synthesis.

One of the most notable aspects of 2-ethyl-5-methoxyaniline is its role as an intermediate in the synthesis of various pharmaceutical agents. The compound's ability to undergo nucleophilic aromatic substitution reactions has been extensively studied, particularly in the context of developing new drug delivery systems. Researchers have reported that the methoxy group acts as an electron-donating substituent, facilitating such reactions and enhancing the compound's reactivity under specific conditions.

In addition to its pharmaceutical applications, 2-ethyl-5-methoxyaniline has found utility in the field of materials science. Recent advancements have demonstrated its potential as a precursor for synthesizing novel polymeric materials with improved thermal stability and mechanical properties. The ethyl group's steric effects contribute to the polymerization process, while the amino group serves as a reactive site for cross-linking reactions. These findings underscore the compound's versatility and its growing importance in material innovation.

The synthesis of 2-ethyl-5-methoxyaniline typically involves multi-step processes, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. Recent research has focused on optimizing these processes to improve yield and reduce environmental impact. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction rates while minimizing byproduct formation. Such advancements highlight the ongoing efforts to develop sustainable methods for producing this valuable compound.

Beyond its chemical applications, 2-ethyl-5-methoxyaniline has also been studied for its biological activity. Preclinical studies have indicated that the compound exhibits moderate anti-inflammatory properties, making it a potential candidate for further drug development. However, additional research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical use.

In terms of safety and handling, 2-ethyl-5-methoxyaniline should be treated with care due to its potential health hazards. Prolonged exposure may cause skin irritation or respiratory issues, necessitating appropriate protective measures during handling. Storage guidelines recommend keeping the compound in a cool, dry place away from direct sunlight to prevent degradation.

In conclusion, 2-ethyl-5-methoxyaniline, CAS number 321909-03-9, is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in both research and industrial settings. As ongoing studies continue to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.